5-Hydroxy-4-methyloxolan-2-one
Overview
Description
5-Hydroxy-4-methyloxolan-2-one is a useful research compound. Its molecular formula is C5H8O3 and its molecular weight is 116.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- 5-Hydroxy-4-methyloxolan-2-one and its derivatives are key in synthesizing various organic compounds. Kumar and Negi (2015) highlighted the successful synthesis of related organic compounds under solvent-free conditions and their characterization using techniques like FT-IR, NMR, and TGA, noting their porous morphology and high water absorption capacity, making them useful as viscosifiers (Kumar & Negi, 2015).
Reaction with Amines
- The reaction of 5-methylene-1,3-dioxolan-2-ones with amines, leading to the formation of 4-hydroxy-2-oxazolidinones, was investigated by Chernysheva et al. (2013). This research opens pathways for creating new heterocyclic systems, indicating the versatility of these compounds in chemical synthesis (Chernysheva, Bogolyubov, & Semenov, 2013).
Molecular Rearrangements
- Bianchi, Rúa, and Kaufman (2004) studied the TiCl4-promoted oxa-Pictet–Spengler cyclization of 5-aryl-1,3-dioxolanes. This research is significant for understanding the stereochemical outcomes of molecular rearrangements involving this compound derivatives (Bianchi, Rúa, & Kaufman, 2004).
Antioxidant Agents
- Manfredini et al. (2000) designed molecular combinations of antioxidants involving this compound derivatives. Their study demonstrated the potential of these compounds in preventing damage caused by reperfusion on isolated rabbit heart, suggesting their use in therapeutic agents against oxidative damage (Manfredini et al., 2000).
Sustainable Solvent Applications
- Rapinel et al. (2020) explored the use of 2-methyloxolane, a bio-based solvent structurally related to this compound, as a sustainable alternative for hexane in the extraction of natural products. This highlights the environmental and economic viability of using derivatives of this compound in green chemistry applications (Rapinel et al., 2020).
DNA Modification
- The ability of this compound derivatives to interact with DNA was investigated by Jin et al. (2011), who studied the depletion of 5-hydroxymethylcytosine in human cancers. Their research provides insight into the potential use of these compounds in understanding and diagnosing cancer (Jin et al., 2011).
Properties
IUPAC Name |
5-hydroxy-4-methyloxolan-2-one |
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InChI |
InChI=1S/C5H8O3/c1-3-2-4(6)8-5(3)7/h3,5,7H,2H2,1H3 |
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InChI Key |
RNTLRVJXDJIIDY-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CC1CC(=O)OC1O |
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Molecular Formula |
C5H8O3 |
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DSSTOX Substance ID |
DTXSID40511827 |
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| Record name | 5-Hydroxy-4-methyloxolan-2-one | |
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Molecular Weight |
116.11 g/mol |
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CAS No. |
61892-47-5 |
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| Record name | 5-Hydroxy-4-methyloxolan-2-one | |
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Retrosynthesis Analysis
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